Cas no 90387-19-2 (Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-)
90387-19-2 structure
Product Name:Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-
CAS No:90387-19-2
MF:C23H42Cl2O2
MW:421.484385967255
CID:788848
PubChem ID:71429138
Update Time:2025-04-19
Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-
- 2-(2,2-dichloro-3-heptylcyclopropyl)tridecanoic acid
- 90387-19-2
- DTXSID90847840
-
- Inchi: 1S/C23H42Cl2O2/c1-3-5-7-9-10-11-12-14-15-17-19(22(26)27)21-20(23(21,24)25)18-16-13-8-6-4-2/h19-21H,3-18H2,1-2H3,(H,26,27)
- InChI Key: ZMTSYRSLZNDSPR-UHFFFAOYSA-N
- SMILES: ClC1(C(CCCCCCC)C1C(C(=O)O)CCCCCCCCCCC)Cl
Computed Properties
- Exact Mass: 420.2561860g/mol
- Monoisotopic Mass: 420.2561860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 18
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 37.3Ų
Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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